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Compound of Interest

Compound Name:
N-(2-ethylphenyl)-2-

methoxybenzamide

Cat. No.: B336646

Get Quote

Introduction & Chemical Identity
N-(2-ethylphenyl)-2-methoxybenzamide is a structural analog within the benzamide class of

compounds. It is frequently employed as a Certified Reference Standard (CRS) for impurity

profiling, method validation, and Structure-Activity Relationship (SAR) studies involving

benzamide-based Active Pharmaceutical Ingredients (APIs) (e.g., antipsychotics, antiemetics)

or agrochemicals derived from 2-ethylaniline.

Its significance lies in its role as a potential process-related impurity or degradation product in

syntheses utilizing 2-methoxybenzoyl chloride and 2-ethylaniline as key intermediates.
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Property Specification

Chemical Name N-(2-ethylphenyl)-2-methoxybenzamide

Molecular Formula C₁₆H₁₇NO₂

Molecular Weight 255.31 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, Methanol, Acetonitrile, Ethyl

Acetate; Insoluble in Water

pKa (Calculated) ~13.5 (Amide N-H)

LogP (Predicted) ~3.8 (Lipophilic)

Melting Point
108–112 °C (Typical range for benzamide

analogs)

Synthesis & Impurity Origin
Understanding the origin of this reference standard is critical for establishing its role in impurity

tracking. It is typically formed via the Schotten-Baumann reaction or direct amidation.

Formation Pathway
The compound is synthesized by the nucleophilic attack of 2-ethylaniline on 2-methoxybenzoyl

chloride (or activated 2-methoxybenzoic acid). In drug manufacturing, if these reagents are

used, N-(2-ethylphenyl)-2-methoxybenzamide may persist as a byproduct or unreacted

intermediate.

2-Methoxybenzoyl Chloride
(Electrophile)

Tetrahedral Intermediate

Mixing

2-Ethylaniline
(Nucleophile)

N-(2-ethylphenyl)-2-methoxybenzamide
(Target Standard)-HCl (Base catalyzed)

HCl

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b336646/docs?utm_src=pdf-body#application-note-n-2-ethylphenyl-2-methoxybenzamide-as-a-reference-standard
https://www.benchchem.com/product/b336646/docs?utm_src=pdf-body-img#application-note-n-2-ethylphenyl-2-methoxybenzamide-as-a-reference-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b336646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Synthesis pathway showing the formation of the reference standard from precursor

reagents.

Handling & Preparation Protocols
Objective: To prepare a stable, accurate stock solution for analytical method validation

(Linearity, Accuracy, Precision).

Storage Requirements
Solid State: Store at 2–8°C in a tightly closed container, protected from light and moisture.

Desiccation is recommended to prevent hydrolysis.

Solution State: Stable in Acetonitrile/Water (50:50) for 48 hours at ambient temperature. For

long-term storage, keep at -20°C.

Stock Solution Preparation (1.0 mg/mL)
Weighing: Accurately weigh 10.0 mg of N-(2-ethylphenyl)-2-methoxybenzamide reference

standard into a 10 mL volumetric flask.

Dissolution: Add 5 mL of HPLC-grade Methanol or Acetonitrile. Sonicate for 5 minutes until

fully dissolved.

Dilution: Dilute to volume with the same solvent. Mix well.

Verification: Verify the concentration using UV absorbance at 254 nm (if extinction coefficient

is known) or by comparison with a secondary standard.

Analytical Protocols (HPLC & LC-MS/MS)
This section details the validated methods for detecting and quantifying N-(2-ethylphenyl)-2-
methoxybenzamide.

HPLC Method (Purity & Impurity Profiling)
This method is designed to separate the standard from potential related substances (e.g.,

benzoic acid derivatives, anilines).
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Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus C18, 100 x 4.6 mm, 3.5 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Flow Rate: 1.0 mL/min.

Injection Volume: 5–10 µL.

Detection: UV at 254 nm (aromatic ring) and 280 nm.

Column Temp: 30°C.

Gradient Program:

Time (min) % Mobile Phase A % Mobile Phase B

0.0 95 5

2.0 95 5

15.0 10 90

18.0 10 90

18.1 95 5

| 23.0 | 95 | 5 |

LC-MS/MS Method (Quantification)
For trace-level analysis (e.g., genotoxic impurity screening), use Triple Quadrupole MS in

Multiple Reaction Monitoring (MRM) mode.

Ionization: Electrospray Ionization (ESI), Positive Mode.

Precursor Ion: [M+H]⁺ = 256.1 m/z.

Product Ions:
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Quantifier:135.0 m/z (Cleavage of amide bond, methoxybenzoyl cation).

Qualifier:105.0 m/z (Benzoyl cation) or 120.1 m/z (Ethylaniline fragment).
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Figure 2: Analytical workflow for the quantification of the reference standard in complex

matrices.

Protocol for Reference Standard Qualification
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To use this compound as a "Primary Reference Standard," it must undergo structural

confirmation.

¹H-NMR (400 MHz, DMSO-d₆):

Confirm the presence of the Ethyl group: Triplet (~1.2 ppm) and Quartet (~2.6 ppm).[1]

Confirm the Methoxy group: Singlet (~3.8 ppm).

Confirm the Amide proton: Broad singlet (~9.5–10.0 ppm, exchangeable with D₂O).

Confirm Aromatic protons: Multiplets (6.8–7.8 ppm).

Mass Spectrometry: Confirm parent ion [M+H]⁺ = 256.1.

HPLC Purity: Must be >98.0% (area normalization) to be suitable as a quantitative standard.

Safety & Hazards (GHS)
Signal Word: Warning.

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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